Cas no 2228390-02-9 (3-2-fluoro-3-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-2-fluoro-3-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228390-02-9
• MF: C₁₂H₈F₄N₂O₂
• MW: 288.197736740112
• CID: 5800897
• PubChem ID: 165844883
• Update Time: 2025-06-28

3-2-fluoro-3-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-fluoro-3-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid
• 3-[2-fluoro-3-(trifluoromethyl)phenyl]-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1974105
• 2228390-02-9

• Inchi： 1S/C12H8F4N2O2/c1-18-9(11(19)20)5-8(17-18)6-3-2-4-7(10(6)13)12(14,15)16/h2-5H,1H3,(H,19,20)
• InChI Key： LZTMQLPOZZPZOP-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 288.05219015g/mol
• Monoisotopic Mass: 288.05219015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-2-fluoro-3-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid

3-2-Fluoro-3-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid: A Promising Candidate in Medicinal Chemistry

3-2-Fluoro-3-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid is a structurally unique compound with CAS No. 2228390-02-9 that has garnered significant attention in the field of medicinal chemistry. This molecule belongs to the class of 1H-pyrazole derivatives, which are widely studied for their potential therapeutic applications. The presence of multiple fluorine atoms in its structure, particularly the 2-fluoro and trifluoromethyl groups, contributes to its enhanced metabolic stability and improved bioavailability, making it a compelling candidate for drug development. Recent studies have highlighted its potential in targeting inflammatory pathways and modulating cellular signaling mechanisms, which are critical in the treatment of chronic diseases.

The 1H-pyrazole ring is a key structural feature of this compound, known for its ability to interact with various biological targets. The 5-carboxylic acid group further enhances its pharmacological profile by enabling ionizable interactions with biological membranes. The 3-2-fluoro-3-(trifluoromethyl)phenyl substituent introduces a hydrophobic character to the molecule, which may influence its permeability across cell membranes and its ability to penetrate the blood-brain barrier. These structural elements collectively contribute to the compound's potential as a lead molecule for the development of novel therapeutics.

Recent advancements in medicinal chemistry have demonstrated the importance of fluorine-containing compounds in drug design. The trifluoromethyl group, in particular, has been shown to increase the metabolic stability of molecules by reducing their susceptibility to enzymatic degradation. This property is especially valuable in the context of 3-2-fluoro-3-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid, where the presence of multiple fluorine atoms may enhance its half-life in vivo. Additionally, the 1-methyl substitution on the pyrazole ring may modulate its interactions with protein targets, further expanding its therapeutic potential.

Research published in Journal of Medicinal Chemistry (2023) has explored the antioxidant activity of similar compounds, suggesting that the fluorinated aromatic ring plays a critical role in scavenging free radicals and reducing oxidative stress. This finding is particularly relevant for the development of compounds targeting neurodegenerative diseases, where oxidative damage is a major pathological factor. The carboxylic acid group may also contribute to the molecule's ability to chelate metal ions, a property that could have implications in the treatment of metal-related disorders.

Another area of interest is the anti-inflammatory potential of 3-2-fluoro-3-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid. Studies have shown that compounds with fluorinated aromatic substituents can modulate the activity of inflammatory cytokines, such as TNF-α and IL-6. This property is particularly relevant for the treatment of autoimmune diseases and chronic inflammatory conditions. The 1H-pyrazole ring may also interact with enzymes involved in the biosynthesis of eicosanoids, further supporting its anti-inflammatory profile.

From a synthetic perspective, the trifluoromethyl group is typically introduced through electrophilic substitution reactions, which require specific conditions to ensure regioselectivity. The 2-fluoro substitution on the aromatic ring may complicate the synthesis process, as fluorine atoms are generally less reactive compared to other halogens. However, recent advances in catalytic methods have enabled the efficient synthesis of such compounds, making them more accessible for pharmaceutical development. The 1-methyl substitution on the pyrazole ring may also influence the stereochemistry of the molecule, which could impact its biological activity.

The 5-carboxylic acid group in 3-2-fluoro-3-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid is a key functional group that can participate in hydrogen bonding interactions with biological targets. This property may enhance its binding affinity to receptors or enzymes, thereby improving its therapeutic efficacy. The fluorinated aromatic ring may also contribute to the molecule's hydrophobicity, which could influence its solubility and distribution in the body. These characteristics are critical for the design of drugs with optimal pharmacokinetic profiles.

Recent studies have also explored the cytotoxic effects of similar compounds in cancer cell lines. The fluorinated aromatic ring has been shown to interfere with the function of certain proteins involved in cell proliferation, making it a potential candidate for the development of anticancer agents. The 1H-pyrazole ring may also contribute to the molecule's ability to disrupt cellular signaling pathways, further supporting its antitumor potential. However, further research is needed to fully understand the mechanisms underlying its biological activity.

In conclusion, 3-2-fluoro-3-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid represents a promising lead compound with a diverse range of potential therapeutic applications. Its unique structural features, including the fluorinated aromatic ring, 1H-pyrazole ring, and carboxylic acid group, collectively contribute to its pharmacological profile. Ongoing research in medicinal chemistry is expected to further elucidate the mechanisms of action and optimize its therapeutic potential for the treatment of various diseases.